![molecular formula C12H15NO4 B7760727 Diethyl 5-aminoisophthalate](/img/structure/B7760727.png)
Diethyl 5-aminoisophthalate
Overview
Description
Diethyl 5-aminoisophthalate is an important organic intermediate . It has a molecular formula of C12H15NO4 and an average mass of 237.252 Da .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H15NO4/c1-3-16-11(14)8-5-9(7-10(13)6-8)12(15)17-4-2/h5-7H,3-4,13H2,1-2H3
. This provides a detailed representation of the molecule’s structure.
Physical And Chemical Properties Analysis
This compound has a molecular formula of C12H15NO4 and an average mass of 237.252 Da . More specific physical and chemical properties are not provided in the search results.
Scientific Research Applications
Selective Chemodosimeter for Mercury(II):
- DEA derivatives like Schiff base and its copper(II) complex have been shown to be highly selective chemodosimeters for mercury(II). They display distinctive behavior towards Hg(2+), indicating potential use in detecting mercury(II) ions in various environments (Kumar et al., 2014).
Gas Chromatography for Medicinal Intermediates:
- DEA is used as an internal standard in gas chromatography for the separation and determination of medicinal intermediates like methyl 3-amino-2-thiophenecarboxylate (Feng, 2004).
Synthesis of Optically Active Polyamides:
- DEA is involved in the synthesis of novel optically active polyamides, showing potential in material sciences for creating materials with specific optical properties (Mallakpour & Taghavi, 2008).
Toxicity Studies:
- DEA has been studied for its toxicological impact, particularly in aquatic environments. For instance, its effects on the hematological parameters of freshwater fish indicate its potential ecological risks (Sepperumal & Saminathan, 2013).
Phosphorylated Peptidomimetics Synthesis:
- Derivatives of DEA have been employed in the synthesis of phosphorylated peptidomimetics, indicating its importance in pharmaceutical and biochemical research (Lukashuk et al., 2013).
Magnetic Properties of Metal Cation Polymers:
- DEA-based ligands have been utilized to synthesize polymers with distinct magnetic properties. These properties are significant for potential applications in materials science and electronics (Wu et al., 2002).
Metal-Organic Frameworks and Luminescent Properties:
- DEA has been used in the creation of metal-organic frameworks (MOFs) with tunable luminescent properties, which could be significant in the development of sensors and other photonic devices (Luo et al., 2011).
Phasing Tool for Protein Structure Determination:
- DEA derivatives have been used as phasing tools for protein structure determination in crystallography, indicating their utility in molecular biology and biochemistry (Beck et al., 2010).
Corrosion Inhibitors:
- Certain DEA derivatives have been investigated as corrosion inhibitors, providing insights into industrial applications, especially in metal preservation and protection (Gupta et al., 2017).
Safety and Hazards
properties
IUPAC Name |
diethyl 5-aminobenzene-1,3-dicarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO4/c1-3-16-11(14)8-5-9(7-10(13)6-8)12(15)17-4-2/h5-7H,3-4,13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQRVPAXIXNQFHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)N)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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